![molecular formula C19H23N3OS2 B4877815 N-(2-ethylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide](/img/structure/B4877815.png)
N-(2-ethylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide
Overview
Description
N-(2-ethylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide, commonly known as EPTC, is a selective herbicide that is widely used in agriculture to control weeds. EPTC is a member of the thiocarbamate family of herbicides and is known for its ability to control annual grasses and certain broadleaf weeds.
Mechanism of Action
EPTC works by inhibiting the enzyme acetolactate synthase (ALS), which is essential for the biosynthesis of branched-chain amino acids in plants. This inhibition leads to the accumulation of toxic levels of keto acids, which ultimately results in the death of the plant.
Biochemical and Physiological Effects
EPTC has been shown to have a minimal impact on non-target organisms, including mammals, birds, and fish. However, research has shown that EPTC can have negative effects on soil microorganisms and earthworms, which play an important role in soil health.
Advantages and Limitations for Lab Experiments
EPTC is a widely used herbicide, and its mechanism of action has been extensively studied. This makes it an ideal compound for use in lab experiments aimed at understanding the biosynthesis of branched-chain amino acids in plants. However, EPTC is also known to have a short half-life in soil, which can make it difficult to study its long-term effects on soil health.
Future Directions
There are several future directions for research on EPTC. One area of interest is the development of new herbicides that target ALS with greater specificity and efficacy. Another area of interest is the development of techniques for the remediation of EPTC-contaminated soils. Additionally, research on the impact of EPTC on soil microorganisms and earthworms could help to inform the development of more sustainable agricultural practices.
Scientific Research Applications
EPTC has been extensively studied for its herbicidal properties and its impact on the environment. Research has shown that EPTC is effective in controlling annual grasses and certain broadleaf weeds in a variety of crops, including corn, soybeans, and potatoes. Furthermore, EPTC has been shown to have a low toxicity to mammals and is considered safe for use in agriculture.
properties
IUPAC Name |
1-(2-ethylphenyl)-3-[[2-[(2-methylphenyl)methylsulfanyl]acetyl]amino]thiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3OS2/c1-3-15-9-6-7-11-17(15)20-19(24)22-21-18(23)13-25-12-16-10-5-4-8-14(16)2/h4-11H,3,12-13H2,1-2H3,(H,21,23)(H2,20,22,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIHRHYVGFTXZDG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=S)NNC(=O)CSCC2=CC=CC=C2C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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